Cas no 379714-56-4 ((E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 379714-56-4
• MF: C₂₁H₂₀F₃N₃O
• MW: 387.398215293884
• CID: 6061519
• PubChem ID: 2344114
• Update Time: 2025-07-21

(E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26579791
• (2E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• Z44308687
• (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• 379714-56-4
• 2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• AKOS001030887

• Inchi： 1S/C21H20F3N3O/c1-3-27(4-2)19-10-8-15(9-11-19)12-16(14-25)20(28)26-18-7-5-6-17(13-18)21(22,23)24/h5-13H,3-4H2,1-2H3,(H,26,28)/b16-12+
• InChI Key： XVXCRILPBMXZCE-FOWTUZBSSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(/C(/C#N)=C/C1C=CC(=CC=1)N(CC)CC)=O)(F)F

Computed Properties

• Exact Mass: 387.15584676g/mol
• Monoisotopic Mass: 387.15584676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 56.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide

Compound Introduction: (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 379714-56-4)

The compound (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide, identified by its CAS number 379714-56-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. Its unique chemical composition, characterized by the presence of a cyano group, diethylamino substituent, and trifluoromethyl group, positions it as a promising candidate for further investigation.

Recent studies have highlighted the importance of molecules with multifunctional groups in addressing complex biological targets. The structural features of (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide make it an intriguing subject for researchers exploring novel pharmacophores. The cyano group contributes to the molecule's electrophilicity, while the diethylamino and trifluoromethyl groups enhance its lipophilicity and metabolic stability, respectively. These properties are critical in designing compounds that can interact effectively with biological targets while maintaining pharmacokinetic favorability.

In the context of contemporary drug development, the synthesis and characterization of such complex molecules are essential steps toward identifying lead compounds for therapeutic intervention. The synthesis of (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently.

The pharmacological potential of this compound has been explored in several preclinical studies. Its structural motif suggests interactions with various biological pathways, making it a versatile tool for investigating mechanisms of action. For instance, the presence of a phenyl ring with electron-withdrawing groups like the cyano and trifluoromethyl substituents may facilitate binding to enzymes or receptors with high affinity. Additionally, the diethylamino group can serve as a hydrogen bond acceptor, enhancing interactions with polar biological targets.

One of the most compelling aspects of (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide is its potential in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic infections. The compound's ability to interact with key inflammatory mediators has been demonstrated in vitro, where it exhibited inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in developing anti-inflammatory agents that target multiple pathways simultaneously.

Another area of interest is the compound's role in neurodegenerative diseases. The intricate interplay between oxidative stress and neuroinflammation in conditions like Alzheimer's disease underscores the need for innovative therapeutic strategies. Studies suggest that molecules with structural similarities to (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide can mitigate neuronal damage by scavenging reactive oxygen species and modulating inflammatory responses. Further research is warranted to explore its efficacy in animal models and ultimately in human trials.

The synthesis of analogs derived from (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide represents another avenue for expanding its pharmacological profile. By modifying substituents or introducing new functional groups, researchers can fine-tune properties such as solubility, bioavailability, and target specificity. High-throughput screening (HTS) techniques combined with computational modeling have accelerated the process of identifying promising derivatives. These approaches enable rapid evaluation of thousands of compounds against biological targets, streamlining the discovery pipeline.

The safety profile of any potential therapeutic agent is paramount before proceeding to clinical trials. Preliminary toxicology studies on (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide have indicated moderate toxicity at high doses but acceptable levels at therapeutic concentrations. Further investigations into long-term effects and potential side interactions are necessary to ensure patient safety. Collaborative efforts between synthetic chemists, medicinal chemists, and toxicologists are crucial in evaluating these parameters comprehensively.

The future direction of research on this compound includes exploring its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide insights into how it interacts with biological targets. Understanding these interactions at an atomic resolution will facilitate rational drug design and optimization efforts. Additionally, incorporating computational methods like molecular dynamics simulations can aid in predicting binding affinities and pharmacokinetic properties.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the field by enabling faster identification of lead compounds. Machine learning algorithms can analyze vast datasets to predict promising candidates based on structural features similar to known active molecules. The data generated from studies on (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide can be fed into these models to identify novel derivatives with enhanced efficacy or reduced toxicity.

In conclusion, the compound (E)-2-cyano-3-[4-(diethylamino)phenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 379714-56-4) represents a significant contribution to pharmaceutical research due to its complex structure and multifaceted potential applications. Its unique chemical properties make it a valuable tool for investigating various biological pathways, particularly those involved in inflammation and neurodegeneration. As research continues to uncover new therapeutic possibilities, this compound stands out as a promising candidate for further development into novel treatments for human diseases.